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Audience: Researchers, scientists, and drug development professionals.

Introduction
This technical guide provides an in-depth overview of the recombinant antibody RB394 and its

corresponding antigen, the Amoeba Saposin A (AplA) protein from Dictyostelium discoideum.

AplA is a member of the saposin-like protein (SAPLIP) family, which is characterized by its

ability to interact with lipids and perturb membranes.[1] This guide will detail the nature of the

antigen, the characteristics of the RB394 antibody, comprehensive experimental protocols, and

the known biological functions and signaling pathways associated with AplA.

The Antigen: Dictyostelium discoideum AplA
The antigen recognized by the RB394 antibody is a specific peptide sequence from the AplA

protein of the soil amoeba Dictyostelium discoideum.

Protein: Amoeba Saposin A (AplA)

UniProt ID: Q54Q68

Antigenic Peptide Sequence: PAPTPTSTPSTIKIDVN

Location: Amino acids 302-318 of the AplA protein.
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AplA is a member of the saposin-like protein (SAPLIP) family, a group of proteins known for

their role in lipid metabolism and innate immunity.[1] In Dictyostelium discoideum, AplA is

involved in the defense against bacterial pathogens.[1][2] It is required for the efficient

extracellular lysis of Pseudomonas aeruginosa.[2] The proposed mechanism of action for AplA

and other SAPLIPs involves direct interaction with and permeabilization of microbial

membranes, leading to cell lysis.[1] This function is particularly important in the acidic

environment of the phagolysosome.[1]

Biological Function and Signaling Pathway of AplA
AplA plays a crucial role in the innate immune system of Dictyostelium discoideum. As a

professional phagocyte, Dictyostelium feeds on bacteria, and AplA is one of the effector

proteins used to kill ingested microbes.[3][4]

The primary mechanism of AplA is believed to be its pore-forming activity on bacterial

membranes.[1] This action is enhanced in acidic conditions, typical of the phagolysosome.[1]

While a specific downstream signaling cascade initiated by AplA is not yet fully elucidated, its

role as a direct antimicrobial protein suggests a primary function in effector response rather

than initiating a complex signaling pathway. However, its activity is a key component of the

broader innate immune response.

The proposed mechanism of AplA's function within the context of innate immunity is illustrated

in the following diagram:
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Proposed Mechanism of AplA in Innate Immunity
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Recombinant scFv-Fc Mini-Antibody Production Workflow
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Indirect ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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